Cas no 61762-55-8 (Benzene, 1-fluoro-4-(nonylthio)-)

• Product Name: Benzene, 1-fluoro-4-(nonylthio)-
• CAS No: 61762-55-8
• MF: C₁₅H₂₃FS
• MW: 254.40652680397
• CID: 467094
• PubChem ID: 12261859
• Update Time: 2025-04-19

Benzene, 1-fluoro-4-(nonylthio)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-fluoro-4-(nonylthio)-
• 1-fluoro-4-nonylsulfanylbenzene
• DTXSID70482930
• 61762-55-8

• Inchi： 1S/C15H23FS/c1-2-3-4-5-6-7-8-13-17-15-11-9-14(16)10-12-15/h9-12H,2-8,13H2,1H3
• InChI Key： WXPAIHHWYTZYOY-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)F)CCCCCCCCC

Computed Properties

• Exact Mass: 254.15059
• Monoisotopic Mass: 254.15045007g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 9
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• PSA: 0